6-(4-butoxyphenyl)-2-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(4-butoxyphenyl)-2-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C23H21ClN4O3/c1-2-3-14-30-19-10-6-16(7-11-19)20-12-13-22(29)28(26-20)15-21-25-23(27-31-21)17-4-8-18(24)9-5-17/h4-13H,2-3,14-15H2,1H3
• InChI Key: OVCAIOYOPBGLIF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H21ClN4O3
• Molecular Weight: 436.9 g/mol
• CAS No.: 1358625-23-6

Description

6-(4-butoxyphenyl)-2-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C23H21ClN4O3 and its molecular weight is 436.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : Research in the synthesis of heterocyclic compounds, such as pyridazinone derivatives, has shown significant interest due to their expected biological activities. For example, the synthesis of pyridazinone derivatives from specific butanoic acids and their subsequent reactions to yield compounds with antimicrobial and antifungal activities highlights the synthetic versatility and potential biological relevance of similar compounds (Sayed et al., 2003).

• Anticancer and Antimicrobial Agents : Novel biologically potent heterocyclic compounds, incorporating structures similar to 6-(4-butoxyphenyl)-2-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one, have been synthesized and studied for their anticancer activity against a panel of 60 cancer cell lines and their antibacterial and antifungal activities. The synthesis employs various spectroanalytical techniques, indicating the methodological approach to exploring the potential of such compounds in medical applications (Katariya et al., 2021).

• Antioxidant Activity : The synthesis and evaluation of new derivatives bearing oxadiazole moieties have shown significant antioxidant activity. This research underscores the potential of structurally similar compounds to act as antioxidants, which is crucial for mitigating oxidative stress-related diseases (Shakir et al., 2014).

• Anti-Inflammatory Activity without Acute Gastrotoxicity : New derivatives of pyrrolo[3,4-d]pyridazinone with 1,3,4-oxadiazole substituents have been evaluated for their anti-inflammatory activities in the carrageenan-induced rat paw edema test. These compounds showed efficacy comparable to non-steroidal anti-inflammatory drugs (NSAIDs) but with reduced toxicity, highlighting the therapeutic potential of similar compounds in addressing inflammation-related disorders without the side effects commonly associated with NSAIDs (Szandruk-Bender et al., 2021).